2-{[3,5-di(2-thienyl)-4,5-dihydro-1H-pyrazol-1-yl]carbonyl}-4,6-dimethylthieno[2,3-b]pyridin-3-ylamine

• Molecular Formula: C21H18N4OS3
• Molecular Weight: 438.6 g/mol
• IUPAC Name: (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-(3,5-dithiophen-2-yl-3,4-dihydropyrazol-2-yl)methanone
• InChI: InChI=1S/C21H18N4OS3/c1-11-9-12(2)23-20-17(11)18(22)19(29-20)21(26)25-14(16-6-4-8-28-16)10-13(24-25)15-5-3-7-27-15/h3-9,14H,10,22H2,1-2H3
• InChI Key: IUWJTIWQRZCDKZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=C1C(=C(S2)C(=O)N3C(CC(=N3)C4=CC=CS4)C5=CC=CS5)N)C

Description

2-{[3,5-di(2-thienyl)-4,5-dihydro-1H-pyrazol-1-yl]carbonyl}-4,6-dimethylthieno[2,3-b]pyridin-3-ylamine is a compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-{[3,5-di(2-thienyl)-4,5-dihydro-1H-pyrazol-1-yl]carbonyl}-4,6-dimethylthieno[2,3-b]pyridin-3-ylamine is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been shown to inhibit the growth of certain bacterial strains by disrupting bacterial cell membranes.
Biochemical and Physiological Effects:
2-{[3,5-di(2-thienyl)-4,5-dihydro-1H-pyrazol-1-yl]carbonyl}-4,6-dimethylthieno[2,3-b]pyridin-3-ylamine has been shown to have biochemical and physiological effects in vitro. It has been shown to inhibit the growth of cancer cells and certain bacterial strains. However, its effects in vivo have not been fully studied.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[3,5-di(2-thienyl)-4,5-dihydro-1H-pyrazol-1-yl]carbonyl}-4,6-dimethylthieno[2,3-b]pyridin-3-ylamine in lab experiments is its potential activity against cancer cells and certain bacterial strains. However, its mechanism of action is not fully understood, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research involving 2-{[3,5-di(2-thienyl)-4,5-dihydro-1H-pyrazol-1-yl]carbonyl}-4,6-dimethylthieno[2,3-b]pyridin-3-ylamine. One direction is to further study its mechanism of action in order to better understand its potential applications in cancer and antibacterial research. Another direction is to study its effects in vivo in order to determine its potential as a therapeutic agent. Additionally, it may be useful to study its potential as a drug delivery system or as a tool for studying cellular processes.

Synthesis Methods

The synthesis of 2-{[3,5-di(2-thienyl)-4,5-dihydro-1H-pyrazol-1-yl]carbonyl}-4,6-dimethylthieno[2,3-b]pyridin-3-ylamine involves several steps. The first step is the synthesis of 2,4-dimethylthieno[2,3-b]pyridine-3-carboxylic acid, which is then reacted with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 3,5-di(2-thienyl)-4,5-dihydro-1H-pyrazole-1-carboxamide to form the final product.

Scientific Research Applications

2-{[3,5-di(2-thienyl)-4,5-dihydro-1H-pyrazol-1-yl]carbonyl}-4,6-dimethylthieno[2,3-b]pyridin-3-ylamine has potential applications in scientific research. It has been shown to have activity against certain types of cancer cells, making it a potential candidate for cancer research. It has also been shown to have activity against certain bacterial strains, making it a potential candidate for antibacterial research.